Cas no 90352-41-3 (Benzene, 1-[(4-chlorophenyl)sulfonyl]-4-(ethylsulfonyl)-2-nitro-)

• Product Name: Benzene, 1-[(4-chlorophenyl)sulfonyl]-4-(ethylsulfonyl)-2-nitro-
• CAS No: 90352-41-3
• MF: C₁₄H₁₂ClNO₆S₂
• MW: 389.83118057251
• CID: 789053
• PubChem ID: 71429169
• Update Time: 2025-04-19

Benzene, 1-[(4-chlorophenyl)sulfonyl]-4-(ethylsulfonyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-chlorophenyl)sulfonyl]-4-(ethylsulfonyl)-2-nitro-
• 1-(4-chlorophenyl)sulfonyl-4-ethylsulfonyl-2-nitrobenzene
• 1-(4-Chlorobenzene-1-sulfonyl)-4-(ethanesulfonyl)-2-nitrobenzene
• DTXSID00847871
• 90352-41-3

• Inchi： 1S/C14H12ClNO6S2/c1-2-23(19,20)12-7-8-14(13(9-12)16(17)18)24(21,22)11-5-3-10(15)4-6-11/h3-9H,2H2,1H3
• InChI Key： DMVNSNLJKSHFLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1[N+](=O)[O-])S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 388.9794571g/mol
• Monoisotopic Mass: 388.9794571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų